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Compound of Interest

Compound Name: XY028-140

Cat. No.: B15542029

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of XY028-140 (also known as MS140), a

potent and selective degrader of Cyclin-Dependent Kinase 4 (CDK4) and Cyclin-Dependent

Kinase 6 (CDK6). As critical regulators of the cell cycle, CDK4 and CDK6 are validated targets

in oncology. XY028-140 represents a novel therapeutic modality, a Proteolysis Targeting

Chimera (PROTAC), designed to induce the degradation of these kinases rather than simply

inhibiting their enzymatic activity. This document details the mechanism of action, quantitative

performance, and relevant experimental protocols for the study of XY028-140.

Mechanism of Action
XY028-140 is a heterobifunctional molecule that simultaneously binds to CDK4/6 and the E3

ubiquitin ligase Cereblon (CRBN).[1][2][3][4][5] This ternary complex formation facilitates the

ubiquitination of CDK4 and CDK6, marking them for degradation by the proteasome. The

degradation of CDK4/6 leads to the inhibition of the Retinoblastoma (Rb)-E2F signaling

pathway, a critical checkpoint in the G1/S phase transition of the cell cycle, thereby arresting

cell proliferation.
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The degradation of CDK4/6 by XY028-140 is dependent on the proteasome and the CRBN E3

ligase complex. This is evidenced by the rescue of CDK4/6 levels when cells are co-treated

with a proteasome inhibitor (like bortezomib) or a neddylation inhibitor (MLN4924), which

inactivates Cullin-RING E3 ligases. Furthermore, competitive binding with pomalidomide, a

known CRBN binder, also prevents XY028-140-mediated degradation.
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Caption: Mechanism of XY028-140 action.
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Quantitative Data
Table 1: In Vitro Inhibitory Activity

Target IC50 (nM)

CDK4/cyclin D1 0.38

CDK6/cyclin D1 0.28

Data sourced from Axon Medchem.

Table 2: In Vitro Cellular Activity
Cell Line Cancer Type Treatment Effect

A375 Melanoma
0.3 or 1 µM for 24

hours

Inhibition of CDK4/6

expression and

activity.

T47D Breast Cancer
0.3 or 1 µM for 24

hours

Inhibition of CDK4/6

expression and

activity.

T47D Breast Cancer
0.03, 0.1, 0.3, 1, or 3

µM for 11 days

Inhibition of cell

proliferation.

Colo205 Colon Cancer

Increasing

concentrations for 5

hours

Dose-dependent

reduction of CDK4

and CDK6 protein

levels.

Colo205 Colon Cancer 0.5 µM

Time-dependent

reduction of CDK4

and CDK6 protein

levels.

Experimental Protocols
Western Blotting for CDK4/6 Degradation
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This protocol is designed to assess the degradation of CDK4 and CDK6 in cancer cell lines

following treatment with XY028-140.

Start

1. Seed and culture cells
(e.g., Colo205)

2. Treat with XY028-140
(Dose- and time-course)

Optional: Pretreat with
inhibitors (Bortezomib, MLN4924)

3. Lyse cells and
quantify protein

4. SDS-PAGE

5. Transfer to PVDF membrane

6. Block membrane

7. Incubate with primary antibodies
(anti-CDK4, anti-CDK6, anti-Actin)

8. Incubate with HRP-conjugated
secondary antibody

9. Chemiluminescence detection

10. Analyze band intensity

End
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Caption: Workflow for Western Blotting.

Methodology:

Cell Culture and Treatment: Seed cancer cells (e.g., Colo205) in appropriate culture dishes

and allow them to adhere. Treat the cells with varying concentrations of XY028-140 for

different time points as indicated in the experimental design. For mechanism-of-action

studies, cells can be pre-treated with proteasome inhibitors (e.g., 100 nM bortezomib) or E3

ligase inhibitors (e.g., 1 µM MLN4924) for 4 hours prior to adding XY028-140.

Cell Lysis and Protein Quantification: After treatment, wash the cells with ice-cold PBS and

lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors. Determine

the protein concentration of the lysates using a BCA protein assay.

SDS-PAGE and Western Blotting: Separate equal amounts of protein on an SDS-

polyacrylamide gel and transfer the proteins to a PVDF membrane.

Antibody Incubation: Block the membrane with 5% non-fat milk in TBST for 1 hour at room

temperature. Incubate the membrane with primary antibodies against CDK4, CDK6, and a

loading control (e.g., β-actin) overnight at 4°C. Following washes, incubate with the

appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

Detection and Analysis: Visualize the protein bands using an enhanced chemiluminescence

(ECL) detection system. Quantify the band intensities to determine the extent of protein

degradation.

Cell Proliferation Assay
This assay is used to determine the effect of XY028-140 on the proliferation of cancer cells.

Methodology:

Cell Seeding: Seed cancer cells (e.g., T47D) in 96-well plates at an appropriate density.

Treatment: After 24 hours, treat the cells with a serial dilution of XY028-140.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b15542029/docs?utm_src=pdf-body-img#xy028-140-a-technical-guide-to-a-selective-cdk4-6-degrader
https://www.benchchem.com/product/b15542029/docs?utm_src=pdf-body#xy028-140-a-technical-guide-to-a-selective-cdk4-6-degrader
https://www.benchchem.com/product/b15542029/docs?utm_src=pdf-body#xy028-140-a-technical-guide-to-a-selective-cdk4-6-degrader
https://www.benchchem.com/product/b15542029/docs?utm_src=pdf-body#xy028-140-a-technical-guide-to-a-selective-cdk4-6-degrader
https://www.benchchem.com/product/b15542029/docs?utm_src=pdf-body#xy028-140-a-technical-guide-to-a-selective-cdk4-6-degrader
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542029?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incubation: Incubate the cells for an extended period, for example, 11 days, to assess long-

term effects on proliferation.

Viability Assessment: Measure cell viability using a commercially available assay, such as

CellTiter-Glo®, which measures ATP levels as an indicator of metabolically active cells.

Data Analysis: Plot the cell viability against the log concentration of XY028-140 to determine

the GI50 (concentration for 50% growth inhibition).

In Vivo Studies
The following provides a general guideline for preparing XY028-140 for in vivo experiments.

Formulation for Oral and Intraperitoneal Injection:

A suggested formulation to achieve a 0.56 mg/mL suspension of XY028-140 is as follows:

Prepare a 5.6 mg/mL stock solution of XY028-140 in DMSO.

To prepare a 1 mL working solution, take 100 µL of the DMSO stock solution and add it to

400 µL of PEG300. Mix until the solution is clear.

Add 50 µL of Tween-80 to the mixture and mix thoroughly.

Finally, add 450 µL of saline to bring the total volume to 1 mL. This will result in a suspended

solution.

It is recommended to prepare this working solution fresh on the day of use. Sonication can be

used to aid dissolution if precipitation occurs.
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Start

1. Prepare 5.6 mg/mL
stock in DMSO

2. Add 100 µL stock to
400 µL PEG300

3. Mix until clear

4. Add 50 µL Tween-80

5. Mix thoroughly

6. Add 450 µL Saline

7. Final 0.56 mg/mL
suspension

End
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Caption: In Vivo Formulation Preparation.
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Disclaimer: This document is intended for research purposes only. The experimental protocols

provided are for guidance and should be optimized for specific experimental conditions.

XY028-140 is not for human use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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